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Abstract
Shizukanolide H is a naturally occurring lindenane-type sesquiterpenoid dimer. This technical

guide provides a detailed overview of the known physical and chemical properties of

Shizukanolide H, drawing from available scientific literature. The document summarizes its

molecular structure, and physicochemical data. While specific experimental protocols for the

isolation and spectroscopic analysis of Shizukanolide H are not extensively detailed in publicly

available literature, this guide presents representative methodologies for related compounds

within the shizukanolide family. Furthermore, the known biological activities of closely related

lindenane sesquiterpenoids are discussed to provide context for the potential therapeutic

applications of Shizukanolide H.

Introduction
Shizukanolide H belongs to the lindenane class of sesquiterpenoid dimers, a group of

complex natural products isolated from plants of the Chloranthaceae family, notably from

Sarcandra glabra and various Chloranthus species.[1][2] These compounds are characterized

by their intricate polycyclic skeletons and have garnered significant interest from the scientific
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community due to their potential biological activities, including anti-inflammatory and cytotoxic

effects.[3][4] This guide focuses specifically on the physical and chemical properties of

Shizukanolide H, providing a centralized resource for researchers in natural product chemistry

and drug discovery.

Physicochemical Properties
Shizukanolide H is a distinct chemical entity with the molecular formula C₁₇H₂₀O₅.[5] Its

appearance has been described as an oil, and it is recommended to be stored at 2-8°C.[3]

Table 1: Physical and Chemical Properties of
Shizukanolide H

Property Value Source

CAS Number 1136932-34-7 [3]

Molecular Formula C₁₇H₂₀O₅ [5]

Molecular Weight 304.34 g/mol [4]

Appearance Oil [3]

Storage 2-8°C Refrigerator [3]

Note: Quantitative data such as melting point and optical rotation for Shizukanolide H are not

available in the reviewed literature.

Chemical Structure
The chemical structure of Shizukanolide H is a complex dimeric sesquiterpenoid of the

lindenane type. A common synonym for Shizukanolide H is Cycloprop[4][6]indeno[5,6-b]furan-

2(4H)-one, 5-[(acetyloxy)methyl]-4a,5,5a,6,6a,6b-hexahydro-3-(hydroxymethyl)-6b-methyl-,

(4aS,5R,5aS,6aR,6bS)-.[4]

Spectroscopic Data
Detailed 1H-NMR, 13C-NMR, and IR spectroscopic data for Shizukanolide H are not explicitly

available in the public domain. However, comprehensive spectroscopic analysis has been
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performed on closely related shizukanolide compounds, which can serve as a reference for the

expected spectral features of Shizukanolide H.

Experimental Protocols
While a specific, detailed protocol for the isolation of Shizukanolide H has not been identified

in the surveyed literature, the general procedure for extracting and isolating lindenane

sesquiterpenoids from Chloranthus and Sarcandra species typically involves the following

steps.

General Isolation Workflow for Lindenane
Sesquiterpenoids
The following diagram outlines a representative workflow for the isolation of lindenane

sesquiterpenoids from their natural plant sources.
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Plant Material (e.g., roots of Sarcandra glabra)

Extraction with Organic Solvent (e.g., 95% EtOH)

Concentration under Reduced Pressure

Partitioning with Solvents of Increasing Polarity
(e.g., Petroleum Ether, CH2Cl2, EtOAc, MeOH)

Column Chromatography
(e.g., Silica Gel, ODS)

High-Performance Liquid Chromatography (HPLC)
(e.g., Reversed-Phase C18)

Isolation of Pure Shizukanolide H

Click to download full resolution via product page

A representative workflow for the isolation of lindenane sesquiterpenoids.

Spectroscopic Analysis
The structural elucidation of isolated compounds like Shizukanolide H relies on a combination

of modern spectroscopic techniques.

NMR spectroscopy, including 1H-NMR, 13C-NMR, and various 2D-NMR experiments (e.g.,

COSY, HSQC, HMBC), is crucial for determining the carbon-hydrogen framework and the
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connectivity of atoms within the molecule.

High-resolution mass spectrometry (HRMS) is employed to determine the precise molecular

weight and elemental composition of the compound, confirming its molecular formula.

IR spectroscopy is used to identify the presence of key functional groups within the molecule,

such as hydroxyl (-OH), carbonyl (C=O), and carbon-carbon double bonds (C=C).

Biological Activity and Potential Signaling Pathways
While specific biological activities for Shizukanolide H have not been extensively reported, the

broader class of lindenane sesquiterpenoid dimers from Sarcandra glabra has demonstrated

notable anti-inflammatory properties.[3][4] Several studies have shown that these compounds

can inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-induced RAW264.7

macrophages.[3][6] This suggests a potential mechanism of action involving the modulation of

inflammatory signaling pathways.

Potential Anti-Inflammatory Signaling Pathway
The inhibition of NO production in LPS-stimulated macrophages by lindenane sesquiterpenoids

suggests a possible interaction with the NF-κB signaling pathway, a key regulator of

inflammation. The logical relationship is depicted below.
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Lipopolysaccharide (LPS)

Toll-like Receptor 4 (TLR4)

NF-κB Activation

Inducible Nitric Oxide Synthase (iNOS) Gene Expression
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(and related dimers)
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A putative anti-inflammatory mechanism of lindenane sesquiterpenoids.

Conclusion
Shizukanolide H is a structurally complex natural product with potential for further scientific

investigation. While a complete physicochemical profile and detailed biological studies are yet

to be published, the information available for related lindenane sesquiterpenoids suggests that

it may possess interesting pharmacological properties, particularly in the area of anti-

inflammatory research. This guide serves as a foundational resource to encourage and

facilitate future research into this promising molecule. Further studies are warranted to fully

elucidate its physical, chemical, and biological characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. acgpubs.org [acgpubs.org]

3. Sarcanolides C–E: three new lindenane sesquiterpenoid dimers with anti-inflammatory
activities from Sarcandra glabra - Organic & Biomolecular Chemistry (RSC Publishing)
[pubs.rsc.org]

4. Anti-Inflammatory Lindenane Sesquiterpenoid Dimers from the Roots of Sarcandra glabra
- PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [Physical and chemical properties of Shizukanolide H.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585965#physical-and-chemical-properties-of-
shizukanolide-h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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